TAX2 Peptide Cyclic vs. Linear Form: Quantified Structural Stability
The cyclization of TAX2 via a disulfide bridge (Cys1-Cys12) confers significantly greater structural stability compared to its linear counterpart. Molecular dynamics simulations demonstrated that the cyclic TAX2 peptide maintains a stable conformation over a 50 ns trajectory, with its flexibility constrained to the disulfide bridge, while the linear TAX2 exhibited higher structural deviation [1].
| Evidence Dimension | Structural stability (RMSD from starting structure) |
|---|---|
| Target Compound Data | Cyclic TAX2 maintains a lower RMSD with a stable mean value over 50 ns |
| Comparator Or Baseline | Linear TAX2 peptide (IEVSQLLKGDAS) exhibits higher RMSD and greater fluctuation over 50 ns |
| Quantified Difference | Cyclic TAX2 shows a reduced and stable RMSD trajectory, while linear TAX2 shows higher and more variable RMSD values |
| Conditions | 50 ns molecular dynamics simulation in explicit solvent |
Why This Matters
This quantifies that the cyclic TAX2 peptide is a more stable and reliable reagent for in vitro and in vivo studies, reducing the likelihood of conformational degradation and ensuring consistent target engagement.
- [1] Jeanne A, et al. Identification of TAX2 peptide as a new unpredicted anti-cancer agent. Oncotarget. 2015;6(20):17981-8000. (See Figure 1D for RMSD comparison). View Source
